Cas no 75945-91-4 (4-oxo-1-Phenylcyclohexanecarboxylic acid)

75945-91-4 structure
Product Name:4-oxo-1-Phenylcyclohexanecarboxylic acid
CAS No:75945-91-4
Molecular Formula:C13H14O3
Molecular Weight:218.24846
MDL:MFCD06208311
CID:859325
PubChem ID:343886
4-oxo-1-Phenylcyclohexanecarboxylic acid Properties
Names and Identifiers
-
- 4-oxo-1-Phenylcyclohexanecarboxylic acid
- 4-oxo-1-phenylcyclohexane-1-carboxylic acid
- 1-phenyl-4-oxocyclohexanecarboxylic acid
- 4-carboxy-4-phenyl-cyclohexanone
- 4-Oxo-1-phenyl-cyclohexancarbonsaeure
- 4-oxo-1-phenyl-cyclohexanecarboxylic acid
- 4-OXO-PHENYLCYCLOHEXANECARBOXYLIC ACID
- 4-Phenyl-4-carboxy-cyclohexanon-(1)
- AB23258
- AC1L7ZBH
- NSC400458
- SureCN631791
- 4-oxo-1-phenylcyclohexanecarboxylic acid
- 4-oxo-1-phenylcyclohexanecarboxylicacid
- CS-0455578
- FT-0740145
- GLXVJOPRMXBHSI-UHFFFAOYSA-N
- EN300-343811
- A923259
- NSC-400458
- 75945-91-4
- SCHEMBL631791
- MFCD06208311
- AS-38304
- 4-carboxy-4-phenylcyclohexanone
- AKOS022182150
- DTXSID30322106
- NSC 400458
- DA-03021
- 4-OXO-1-PHENYLCYCLOHEXANECARBOXYLIC ACID
- 1-Phenyl-4-oxocyclohexanecarboxylic Acid
- 4-oxo-1-phenyl-Cyclohexanecarboxylic acid
-
- MDL: MFCD06208311
- InChIKey: GLXVJOPRMXBHSI-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H14O3/c14-11-6-8-13(9-7-11,12(15)16)10-4-2-1-3-5-10/h1-5H,6-9H2,(H,15,16)
- SMILES: C1=CC=C(C=C1)C2(CCC(=O)CC2)C(=O)O
Computed Properties
- Exact Mass: 218.09432
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 218.094294304g/mol
- Heavy Atom Count: 16
- Complexity: 280
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
- Boiling Point: 408.7℃ at 760 mmHg
- Melting Point: 120-121 ºC (benzene )
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
- Flash Point: 215.2±25.2 °C
- Solubility: Slightly soluble (2.8 g/l) (25 º C),
- Density: 1.227±0.06 g/cm3 (20 ºC 760 Torr),
4-oxo-1-Phenylcyclohexanecarboxylic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00G5Z9-250mg |
4-OXO-1-PHENYLCYCLOHEXANECARBOXYLIC ACID |
75945-91-4 | 96% | 250mg |
$128.00 | 2025-02-27 | |
A2B Chem LLC | AH53445-100mg |
4-Oxo-1-phenylcyclohexanecarboxylic acid |
75945-91-4 | 95% | 100mg |
$160.00 | ||
Aaron | AR00G67L-250mg |
4-oxo-1-phenylcyclohexanecarboxylic acid |
75945-91-4 | 97% | 250mg |
$128.00 | 2025-01-24 | |
abcr | AB334678-100mg |
4-Oxo-1-phenylcyclohexanecarboxylic acid, 95%; . |
75945-91-4 | 95% | 100mg |
€267.00 | ||
Alichem | A279000161-250mg |
4-Oxo-1-phenylcyclohexanecarboxylic acid |
75945-91-4 | 95% | 250mg |
$680.00 | 2023-09-01 | |
Ambeed | A121267-5g |
4-Oxo-1-Phenylcyclohexanecarboxylic acid |
75945-91-4 | 98% | 5g |
$796.0 | ||
Apollo Scientific | OR917952-250mg |
4-Oxo-1-phenyl-cyclohexanecarboxylic acid |
75945-91-4 | 97% | 250mg |
£211.00 | 2025-02-20 | |
Crysdot LLC | CD12035928-1g |
4-oxo-1-Phenylcyclohexanecarboxylic acid |
75945-91-4 | 95+% | 1g |
$716 | 2024-07-24 | |
Enamine | EN300-343811-0.05g |
4-oxo-1-phenylcyclohexane-1-carboxylic acid |
75945-91-4 | 95% | 0.05g |
$226.0 | 2023-09-03 | |
eNovation Chemicals LLC | D960392-100mg |
4-OXO-1-PHENYLCYCLOHEXANECARBOXYLIC ACID |
75945-91-4 | 95% | 100mg |
$340 | 2022-10-13 |
4-oxo-1-Phenylcyclohexanecarboxylic acid Related Literature
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1. Back cover
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Jaewon Park,Jianrong Li Lab Chip, 2012,12, 3296-3304
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3. Front cover
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Bryan T. Yonemoto,Zhuojia Lin,Feng Jiao Chem. Commun., 2012,48, 9132-9134
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Zhenyu Li,Jinfeng Wang,Quanxiang Li J. Mater. Chem. A, 2015,3, 15124-15132
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Min Liu,You Xu,Songliang Liu,Shuli Yin,Mengying Liu,Ziqiang Wang,Xiaonian Li,Liang Wang,Hongjing Wang J. Mater. Chem. A, 2021,9, 5026-5032
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7. A mononuclear nonheme {FeNO}6 complex: synthesis and structural and spectroscopic characterization†James J. Yan,Deepika G. Karmalkar,Kyle D. Sutherlin,Jin Kim,Yong-Min Lee,Yire Goo,Pradip K. Mascharak,Britt Hedman,Kenneth D. Karlin Chem. Sci., 2018,9, 6952-6960
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8. High-throughput screen for sorting cells capable of producing the biofuel feedstock botryococcene†Allen R. Chacko,Daniel E. Amster,Tyler E. Johnson,Sara R. Newman,Angelina V. Gladchuk,Christine J. Sohn,Donna E. Prunkard,Neal A. Yakelis,Jon O. Freeman Org. Biomol. Chem., 2019,17, 3195-3201
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Jesús García-López,Dmytro M. Khomenko,Borys V. Zakharchenko,Roman O. Doroshchuk,Viktoriia S. Starova,María José Iglesias,Rostyslav D. Lampeka,Fernando López-Ortiz Org. Biomol. Chem., 2023,21, 9443-9458
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Rui Yu,Kaifa Du,Bowen Deng,Huayi Yin,Dihua Wang Nanoscale, 2023,15, 18707-18715
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:75945-91-4)4-oxo-1-Phenylcyclohexanecarboxylic acid

Purity:99%
Quantity:5g
Price($):716.0